![molecular formula C15H19NO3 B1449866 6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane CAS No. 1419101-06-6](/img/structure/B1449866.png)
6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane
Overview
Description
6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane (6-Cbz-1-OH-6-ASO) is an interesting organic compound with a unique structure and a wide range of applications in scientific research. 6-Cbz-1-OH-6-ASO is a cyclic organic compound containing a nitrogen atom in its ring structure. It is a highly versatile compound that can be used in a variety of synthetic reactions and can be used as a starting material for the synthesis of other compounds. 6-Cbz-1-OH-6-ASO has been used in a variety of scientific research applications, including drug design, organic synthesis, and catalysis.
Scientific Research Applications
Antioxidant Activity Measurement Techniques
Analytical methods for determining antioxidant activity are crucial for a wide range of applications in food engineering, medicine, and pharmacy. The study by Munteanu and Apetrei (2021) discusses critical tests for antioxidant activity assessment, including ORAC, HORAC, TRAP, TOSC, CUPRAC, FRAP, and mixed tests like ABTS and DPPH. These methods, based on chemical reactions and spectrophotometry, are essential for analyzing antioxidants or determining the antioxidant capacity of complex samples. This knowledge could be relevant when exploring the antioxidant potential of specific compounds like "6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane" (Munteanu & Apetrei, 2021).
Fermentation Process Development for Biopolymers
Sun et al. (2007) review the fermentation processes for medium-chain-length poly-3-hydroxyalkanoates (MCL-PHAs), highlighting the efficiency of using related carbon sources for biopolymer production. The study discusses the balance between substrate solubility and toxicity and its impact on production costs and efficiency, which could provide insights into developing new materials or compounds with specific functionalities (Sun et al., 2007).
Spirocyclic Derivatives as Antioxidants
Spiro compounds have attracted attention due to their versatile biological activities and structural similarity to important pharmacophores. Acosta-Quiroga et al. (2021) provide an overview of naturally occurring and synthetic spiro compounds, emphasizing their antioxidant activities. The study details the synthesis and antioxidant activities of spiro compounds, potentially guiding research into novel compounds like "6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane" (Acosta-Quiroga et al., 2021).
properties
IUPAC Name |
benzyl 3-hydroxy-6-azaspiro[3.4]octane-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c17-13-6-7-15(13)8-9-16(11-15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZXRJWNDESXJPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1O)CCN(C2)C(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301151603 |
Source
|
| Record name | 6-Azaspiro[3.4]octane-6-carboxylic acid, 1-hydroxy-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301151603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cbz-1-hydroxy-6-aza-spiro[3.4]octane | |
CAS RN |
1419101-06-6 |
Source
|
| Record name | 6-Azaspiro[3.4]octane-6-carboxylic acid, 1-hydroxy-, phenylmethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1419101-06-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Azaspiro[3.4]octane-6-carboxylic acid, 1-hydroxy-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301151603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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